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Compound of Interest

Compound Name: Norethindrone-13C2

Cat. No.: B14083844 Get Quote

For researchers, scientists, and drug development professionals, the integrity of scientific

discovery and the safety of laboratory operations are paramount. The proper disposal of

chemical reagents, particularly isotopically labeled compounds such as Norethindrone-13C2,

is a critical component of responsible research. This guide provides essential, step-by-step

procedures for the safe and compliant disposal of Norethindrone-13C2, ensuring the

protection of both personnel and the environment.

Norethindrone, the parent compound of Norethindrone-13C2, is classified as a hazardous

substance with potential carcinogenic and reproductive health risks.[1][2][3][4] The presence of

the stable carbon-13 isotope does not alter the chemical reactivity or the hazardous nature of

the molecule itself. Therefore, Norethindrone-13C2 must be managed as a hazardous

pharmaceutical waste.[5][6]

Hazard Profile of Norethindrone
Understanding the hazards associated with Norethindrone is the first step in ensuring its safe

handling and disposal. The following table summarizes key toxicological and physical data.
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Hazard Category Description

Carcinogenicity Suspected of causing cancer.[1][3][4]

Reproductive Toxicity
May damage fertility or the unborn child.[1][2][3]

May cause harm to breast-fed children.[3]

Acute Toxicity
Harmful if swallowed.[4] Harmful in contact with

skin and if inhaled.[3]

Environmental Hazard
Very toxic to aquatic life with long lasting effects.

[3][4]

Melting Point 205 - 206 °C / 401 - 402.8 °F[2]

Step-by-Step Disposal Protocol for Norethindrone-
13C2
The disposal of Norethindrone-13C2 must comply with local, state, and federal regulations for

hazardous and pharmaceutical waste.[7][8][9] The following protocol outlines the necessary

steps for its proper disposal.

1. Waste Identification and Segregation:

Identify Norethindrone-13C2 waste as "Hazardous Pharmaceutical Waste."

Since Carbon-13 is a stable, non-radioactive isotope, this waste should not be disposed of

as radioactive waste.[5][6]

Segregate Norethindrone-13C2 waste from non-hazardous and radioactive waste streams.

[6][10] Do not mix with other chemical wastes unless compatibility has been confirmed.[10]

2. Personal Protective Equipment (PPE):

Before handling the waste, ensure appropriate PPE is worn, including safety glasses or

goggles, chemical-resistant gloves, and a lab coat.[1][2][4]

3. Containerization and Labeling:
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Use a dedicated, leak-proof, and sealable container for collecting Norethindrone-13C2
waste.[10]

The container must be clearly labeled with a hazardous waste tag. The label should include:

The words "Hazardous Waste"

The full chemical name: "Norethindrone-13C2"

The specific hazards (e.g., "Carcinogen," "Reproductive Toxin," "Ecotoxin")

The accumulation start date.

4. On-site Storage:

Store the sealed waste container in a designated, secure area away from incompatible

materials.[10]

The storage area should be well-ventilated.

5. Disposal Method:

Do not dispose of Norethindrone-13C2 down the drain or in the regular trash.[8][9][10] This

can lead to environmental contamination of waterways.[9]

The recommended method of disposal for hazardous pharmaceutical waste is through a

licensed hazardous waste disposal facility, which will typically use incineration.[8][11]

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the pickup and disposal of the hazardous waste.[6]

6. Decontamination of Empty Containers:

Thoroughly rinse empty containers that held Norethindrone-13C2.

The first rinse must be collected and disposed of as hazardous waste.[10]
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After thorough rinsing and drying, deface or remove the original label before disposing of the

container as solid waste.[10]

Logical Workflow for Disposal
The following diagram illustrates the decision-making process for the proper disposal of

Norethindrone-13C2.
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Norethindrone-13C2 Disposal Decision Workflow

Start: Norethindrone-13C2 Waste Generated

Is the Isotope Radioactive?

Is the Compound Hazardous?

No (13C is a stable isotope)

No (13C is a stable isotope)

Segregate as Hazardous
Pharmaceutical Waste

Yes (Carcinogen, Reproductive Toxin)

Yes (Carcinogen, Reproductive Toxin)

Use Labeled, Sealed Container Do NOT Dispose Down Drain or in Regular Trash

Contact Environmental Health & Safety (EHS)
for Professional Disposal

Licensed Incineration Facility

Click to download full resolution via product page

Norethindrone-13C2 Disposal Decision Workflow
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By adhering to these procedures, laboratories can ensure the safe and compliant disposal of

Norethindrone-13C2, upholding their commitment to safety, environmental stewardship, and

regulatory compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b14083844?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14083844?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

